Cas no 2228947-30-4 (tert-butyl N-(1-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)carbamate)

• Product Name: tert-butyl N-(1-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)carbamate
• CAS No: 2228947-30-4
• MF: C₁₅H₂₆N₂O₂
• MW: 266.379144191742
• CID: 5935068
• PubChem ID: 165623128
• Update Time: 2025-10-29

tert-butyl N-(1-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)carbamate
• EN300-1875705
• 2228947-30-4
• tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate

• Inchi： 1S/C15H26N2O2/c1-15(2,3)19-14(18)17-13(9-16)8-12-7-10-4-5-11(12)6-10/h4-5,10-13H,6-9,16H2,1-3H3,(H,17,18)
• InChI Key： CZSJBWORLYTEID-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(CN)CC1CC2C=CC1C2)=O

Computed Properties

• Exact Mass: 266.199428076g/mol
• Monoisotopic Mass: 266.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-(1-amino-3-{bicyclo2.2.1hept-5-en-2-yl}propan-2-yl)carbamate

Comprehensive Overview of tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate (CAS No. 2228947-30-4)

The compound tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate (CAS No. 2228947-30-4) is a specialized organic molecule with significant potential in pharmaceutical and chemical research. Its unique structure, featuring a bicyclo[2.2.1]hept-5-ene moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its versatility in drug discovery and material science applications.

One of the key features of tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate is its role as a protected amine derivative. The tert-butyloxycarbonyl (Boc) group is widely used in peptide synthesis and medicinal chemistry to shield reactive amino groups during multi-step reactions. This property aligns with current trends in green chemistry and sustainable synthesis, as it enables more efficient and selective transformations. The compound's bicyclic framework also contributes to its stereochemical rigidity, which is highly sought after in the design of chiral catalysts and bioactive molecules.

In the context of modern drug development, CAS No. 2228947-30-4 has garnered attention for its potential applications in small-molecule therapeutics. The bicyclo[2.2.1]heptene core is a common motif in natural products and synthetic drugs, often associated with enhanced binding affinity and metabolic stability. Recent studies highlight its utility in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in precision medicine and personalized therapy. These attributes make the compound a subject of interest in academic and industrial research.

From a synthetic perspective, the preparation of tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate involves advanced organic transformations, such as asymmetric hydrogenation and ring-closing metathesis. These methods are frequently discussed in AI-driven retrosynthesis platforms and computational chemistry tools, reflecting the growing integration of technology in chemical research. The compound's CAS registry number (2228947-30-4) is often searched in databases like SciFinder and Reaxys, underscoring its relevance in high-throughput screening and cheminformatics.

Another notable aspect of this compound is its potential in material science. The bicyclic structure can impart unique mechanical and thermal properties to polymers and coatings, aligning with the demand for high-performance materials in aerospace and electronics. Researchers are exploring its use in smart materials and self-healing polymers, which are trending topics in nanotechnology and advanced manufacturing.

In summary, tert-butyl N-(1-amino-3-{bicyclo[2.2.1]hept-5-en-2-yl}propan-2-yl)carbamate (CAS No. 2228947-30-4) is a multifaceted compound with broad applications in pharmaceuticals, catalysis, and materials science. Its structural complexity and functional versatility make it a valuable asset in contemporary research, addressing key challenges in drug design and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in future innovations.